Cas no 1822668-20-1 (1-[5-(thiophene-3-carbonyl)thiophen-2-yl]methanamine hydrobromide)

• Product Name: 1-[5-(thiophene-3-carbonyl)thiophen-2-yl]methanamine hydrobromide
• CAS No: 1822668-20-1
• MF: C₁₀H₁₀BrNOS₂
• MW: 304.226499080658
• MDL: MFCD24387827
• CID: 4775905
• PubChem ID: 72716715
• Update Time: 2025-10-29

1-[5-(thiophene-3-carbonyl)thiophen-2-yl]methanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• [5-(aminomethyl)-2-thienyl](3-thienyl)methanone hydrobromide
• 1-[5-(thiophene-3-carbonyl)thiophen-2-yl]methanamine hydrobromide

• MDL： MFCD24387827
• Inchi： 1S/C10H9NOS2.BrH/c11-5-8-1-2-9(14-8)10(12)7-3-4-13-6-7;/h1-4,6H,5,11H2;1H
• InChI Key： XQEASBJICCTVCU-UHFFFAOYSA-N
• SMILES： Br.S1C(CN)=CC=C1C(C1=CSC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Topological Polar Surface Area: 99.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 3-aroylthiophenes

Additional information on 1-[5-(thiophene-3-carbonyl)thiophen-2-yl]methanamine hydrobromide

Introduction to 1-[5-(thiophene-3-carbonyl)thiophen-2-yl]methanamine hydrobromide (CAS No. 1822668-20-1)

1-[5-(thiophene-3-carbonyl)thiophen-2-yl]methanamine hydrobromide, identified by its CAS number 1822668-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in academic and industrial settings.

The molecular structure of 1-[5-(thiophene-3-carbonyl)thiophen-2-yl]methanamine hydrobromide features a central methanamine group (NH₂) substituted with a bifurcated aromatic system. The presence of two thiophene rings, one of which is further functionalized with a carbonyl group at the 3-position, contributes to its unique electronic and steric properties. These characteristics make the compound an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds derived from thiophene due to their diverse biological activities. The combination of the carbonyl and amine functionalities in 1-[5-(thiophene-3-carbonyl)thiophen-2-yl]methanamine hydrobromide suggests potential interactions with biological targets such as enzymes and receptors. This has prompted researchers to explore its pharmacological profile, including its potential as an intermediate in drug synthesis or as a lead compound for further optimization.

The synthesis of 1-[5-(thiophene-3-carbonyl)thiophen-2-yl]methanamine hydrobromide involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed processes, have been employed to construct the desired molecular framework. These techniques not only ensure the structural integrity of the compound but also allow for modifications that can enhance its biological efficacy.

One of the most compelling aspects of 1-[5-(thiophene-3-carbonyl)thiophen-2-yl]methanamine hydrobromide is its potential application in the field of medicinal chemistry. Recent studies have demonstrated that thiophene derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in this compound suggests that it may interact with target molecules in ways that could lead to therapeutic benefits.

In particular, the carbonyl group at the 3-position of one thiophene ring may serve as a site for hydrogen bonding or other non-covalent interactions with biological targets. This functionality, combined with the amine group's ability to form salt bridges or coordinate with metal ions, positions 1-[5-(thiophene-3-carbonyl)thiophen-2-yl]methanamine hydrochloride as a versatile scaffold for drug design. Researchers are currently exploring its potential in modulating pathways associated with various diseases.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations and in vitro studies. This property is particularly important for drug development, as it allows for easier administration and absorption in biological systems. Additionally, the stability of the hydrochloride salt under various conditions makes it a reliable candidate for further investigation.

Efforts are underway to evaluate the pharmacokinetic properties of 1-[5-(thiophene-3-carboxylic acid ester))thiophenazole derivative]. These studies aim to understand how the compound is metabolized and eliminated from the body, which are critical factors in determining its overall efficacy and safety profile. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are being utilized to gain insights into its metabolic pathways.

The toxicological profile of 1-[5-(thiophene-)carboxylic acid ester] derivatives] is another area of active research. Preclinical studies are being conducted to assess potential side effects and determine safe dosage ranges. These investigations are essential for ensuring that any future therapeutic applications are both effective and safe for human use. The results from these studies will provide valuable data for regulatory submissions and clinical trials.

The impact of computational chemistry on the study of 1-[5-(thiophene-)carboxylic acid ester] derivatives] cannot be overstated. Molecular modeling techniques have enabled researchers to predict how these compounds might interact with biological targets at an atomic level. This approach has accelerated the discovery process by allowing virtual screening of large libraries of compounds before experimental synthesis.

In conclusion, 1-[5-(thiophene-)carboxylic acid ester] derivatives] represent a promising area of research with significant potential in pharmaceutical development. Their unique structural features and diverse biological activities make them attractive candidates for further exploration. As research continues to uncover new applications and optimize synthetic routes, compounds like this one are poised to play an important role in addressing unmet medical needs.